Calcium metasilicate
Cat. No. B159246
CAS RN:
10101-39-0
M. Wt: 116.16 g/mol
InChI Key: OYACROKNLOSFPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Calcium metasilicate, also known as Wollastonite, is a naturally occurring mineral with a needle-like particle shape . It is usually white and can withstand temperatures up to 1540°C . It is formed by the metamorphism of siliceous limestone at temperatures around 450°C or over and occurs in regionally metamorphosed high-grade rocks and near igneous contact zones .
Synthesis Analysis
Calcium metasilicate can be synthesized by reacting calcium oxide and silica in various ratios . The usual method of preparation involves the addition of lime (calcium oxide; CaO) to diatomaceous earth, a material consisting of the fossil remains of single-celled algae known as diatoms .Molecular Structure Analysis
Structural properties and medium-range order (MRO) in calcium metasilicate glass are investigated at different concentrations of calcium oxide through the molecular dynamics technique . The main component of the molecular structure is silicon oxygen tetrahedrons, calcium ions, water molecules, and hydroxyl groups .Chemical Reactions Analysis
The release of metasilicate is controlled by pH, CO2, and rock characteristics . In the presence of water, the solution reverts to soluble calcium salts & amorphous silica .Physical And Chemical Properties Analysis
Calcium metasilicate is a white or cream-colored, free-flowing powder . It has a low bulk density and high physical water absorption . It is insoluble in water and most other common solvents .Scientific Research Applications
Photocatalytic Properties
Calcium metasilicate has been explored for its role in photocatalytic applications. A study by Liang et al. (2015) demonstrated the use of calcium metasilicate-supported Ag–AgX/TiO2 composites, highlighting their effectiveness in degrading environmental pollutants under visible light. This indicates its potential for environmental cleaning and pollutant management (Liang et al., 2015).
Agricultural Enhancements
In the agricultural sector, the application of calcium metasilicate has shown promising results. Gomes et al. (2019) reported that sodium metasilicate and calcium chloride, when used as fertilizers, improved the productivity and phytochemical characteristics of Sauvignon Blanc grapes. This suggests that calcium metasilicate could be a viable option for enhancing crop yield and quality (Gomes et al., 2019).
Material Science and Crystal Growth
In material science, research by Voron’ko et al. (2002) and Fokin et al. (2013) focused on the phase transitions, melting, crystallization, and structural properties of calcium metasilicate. These studies provide insights into the material's behavior under various conditions, which is crucial for its application in manufacturing and industrial processes (Voron’ko et al., 2002); (Fokin et al., 2013).
Environmental Remediation
The potential of calcium metasilicate in environmental remediation has been demonstrated by Brooks et al. (2000), who found that wollastonite, a form of calcium metasilicate, was effective in removing soluble phosphorus from wastewater in constructed wetland ecosystems. This highlights its utility in water treatment and pollution control (Brooks et al., 2000).
Health and Biomedical Research
In the biomedical field, Ivanitskaya et al. (2019) investigated the effects of silicium compounds, including sodium metasilicate, on calcium and phosphorus content in blood. This research is significant for understanding the bioavailability and metabolic effects of calcium metasilicate and related compounds in living organisms (Ivanitskaya et al., 2019).
Safety And Hazards
Future Directions
While specific future directions for calcium metasilicate are not well-documented, it is used in a variety of applications due to its unique properties, including ceramics, paints, plastics, and as a substitute for asbestos . Its use in these areas suggests potential for continued research and development.
properties
IUPAC Name |
calcium;dioxido(oxo)silane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ca.O3Si/c;1-4(2)3/q+2;-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OYACROKNLOSFPA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-][Si](=O)[O-].[Ca+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CaO3Si |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
1344-95-2 (Parent) |
Source
|
| Record name | Calcium metasilicate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010101390 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Wollastonite | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013983170 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID90892431 |
Source
|
| Record name | Calcium metasilicate | |
| Source | EPA DSSTox | |
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Molecular Weight |
116.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Wollastonite appears as white or slightly cream-colored powder. pH (aqueous slurry) 8.0 to 10.0. (NTP, 1992), Dry Powder, White to cream-colored solid; [CAMEO] A glass-like solid with a color that varies from white to brown, red, gray, and yellow; [Hawley] |
Source
|
| Record name | WOLLASTONITE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21230 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Silicic acid (H2SiO3), calcium salt (1:1) | |
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| Record name | Wollastonite | |
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Solubility |
less than 1 mg/mL at 70 °F (NTP, 1992), Practically insol in water |
Source
|
| Record name | WOLLASTONITE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21230 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | WOLLASTONITE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4294 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
2.1 at 77 °F (NTP, 1992) - Denser than water; will sink, CaSiO3 species: 2.92, Mohs hardness: 4.5-5, density: 2.8-2.9 |
Source
|
| Record name | WOLLASTONITE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21230 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | WOLLASTONITE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4294 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
0 mmHg (approx) (NIOSH, 2023) |
Source
|
| Record name | WOLLASTONITE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21230 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Product Name |
Calcium metasilicate | |
Color/Form |
White to brown, red, gray, yellow solid; vitreous to pearly luster, White monoclinistic crystals | |
CAS RN |
13983-17-0, 10101-39-0 |
Source
|
| Record name | WOLLASTONITE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21230 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Calcium metasilicate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010101390 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Wollastonite | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013983170 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Silicic acid (H2SiO3), calcium salt (1:1) | |
| Source | EPA Chemicals under the TSCA | |
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| Record name | Calcium metasilicate | |
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| Record name | Calcium silicate | |
| Source | European Chemicals Agency (ECHA) | |
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| Record name | Wollastonite (Ca(SiO3)) | |
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| Record name | CALCIUM METASILICATE | |
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| Record name | WOLLASTONITE | |
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Melting Point |
2804 °F (NIOSH, 2023) |
Source
|
| Record name | WOLLASTONITE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/21230 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Citations
For This Compound
1,370
Citations
Structural properties and medium‐range order (MRO) in calcium metasilicate (CaSiO 3 ) glass are investigated at different concentrations of calcium oxide through the molecular …
Number of citations: 55
pubs.aip.org
The β → α phase transition, melting, crystallization, and vitrification of calcium metasilicate were studied by high-temperature Raman scattering spectroscopy. The results demonstrate …
Number of citations: 13
link.springer.com
Wollastonite (calcium metasilicate) is growing in popularity as a versatile additive in coatings to reduce cost and improve performance. Due to wollastonite’s unique chemistry and …
Number of citations: 5
www.pcimag.com
Eliminating soil toxicities with calcium metasilicate. … Eliminating soil toxicities with calcium metasilicate. … Abstract : On an aluminous-ferruginous latosol that was believed to contain …
Number of citations: 25
www.cabdirect.org
… and stabilizing Zn in calcium metasilicate glass via a facile … -bearing substance as calcium metasilicate glass for covering … system, more calcium metasilicate glass were generated, …
Number of citations: 3
www.sciencedirect.com
… Calcium metasilicate crystals precipitate and grow only in the advanced stages of crystallization. The variation of glass composition from the eutectic (26.5mol% Li 2 O) towards lithium …
Number of citations: 24
www.sciencedirect.com
… and the reference samples such as calcium metasilicate, TiO 2 /CaSiO 3 … calcium metasilicate, it can be indicated that TiO 2 was successful loaded on the surface of calcium metasilicate…
Number of citations: 12
www.sciencedirect.com
… In the second stage, after a considerable delay, it is supplemented by the evolution of a calcium metasilicate (CS) phase. The analysis of the evolution of the residual liquid composition …
Number of citations: 15
www.sciencedirect.com
… is not impaired by the varying complexity in the composition of the magma, inasmuch as this temperature has to do with an equilibrium between two solid states of calcium metasilicate, …
Number of citations: 20
search.proquest.com
… These results demonstrated that the Tb 3+ ‐activated sodium calcium metasilicate phosphor has immense potential to contribute as a green‐ and blue–green‐emitting component in …
Number of citations: 3
analyticalsciencejournals.onlinelibrary.wiley.com
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